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Compound of Interest

Compound Name: C.I. Acid Red 183

Cat. No.: B1219784 Get Quote

An In-depth Technical Guide to Acid Red 183
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Acid Red 183, an azo dye with significant applications across various scientific

and industrial fields. The guide details its molecular characteristics and summarizes key

experimental applications, offering valuable insights for professionals in research and

development.

Core Chemical Identifiers and Properties
Acid Red 183 is a synthetically produced anionic dye, recognized for its utility in laboratory and

industrial settings. Its chemical structure and properties are fundamental to its function as a

colorant and research tool. The following table summarizes the key quantitative data for Acid

Red 183.
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Property Value Citations

Molecular Formula C₁₆H₁₁ClN₄Na₂O₈S₂·xCr [1][2][3]

Alternative Formula:

C₁₆H₁₁ClN₄Na₂O₈S₂
[4]

Molecular Weight 532.84 g/mol [1]

Alternative Weight: 532.48

g/mol

CAS Number 6408-31-7

Color Index Number 18800

Absorption Maximum (λmax) 494 nm

Applications in Scientific Research
Acid Red 183's utility extends beyond its industrial use as a dye for textiles and leather. In a

research context, it is employed in several specialized applications:

Histology and Staining: The dye is suitable for use in hematology and histology, where it

serves as a staining agent for the microscopic visualization of cellular structures.

Drug Formulation: In pharmaceutical sciences, Acid Red 183 can be used in the

development of drug formulations to identify and track active ingredients through colorimetric

methods.

Environmental Science: The compound is a subject of study in environmental research,

particularly in the development of methods for dye recovery and wastewater treatment.

Studies have explored its adsorption from aqueous solutions using materials like activated

carbon and clays.

Experimental Protocol: Fungal Biodegradation of
Acid Red 183
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A notable area of research is the biodegradation of azo dyes like Acid Red 183, which are

common industrial pollutants. A study demonstrated the effective degradation of this dye by the

fungal strain Penicillium oxalicum SAR-3. The following protocol is based on the methodologies

described in this research.

1. Fungal Strain and Culture Preparation:

The Penicillium oxalicum SAR-3 strain is isolated from a dye-contaminated soil sample.
The strain is cultured and maintained on a suitable growth medium, such as potato dextrose
agar, to prepare a fungal inoculum for the degradation experiments.

2. Decolorization Experiment:

A defined concentration of Acid Red 183 (e.g., 100 mg/L) is added to a liquid mineral salt
medium.
The medium is inoculated with a standardized amount of the P. oxalicum SAR-3 fungal
culture.
The cultures are incubated under controlled conditions (e.g., 30°C, pH 7.0) for a specified
period (e.g., 120 hours).

3. Analysis of Degradation:

Aliquots of the culture medium are collected at regular intervals.
The samples are centrifuged to remove fungal biomass.
The supernatant is analyzed spectrophotometrically at the dye's maximum absorbance
wavelength (494 nm) to determine the extent of decolorization.

4. Enzyme Activity Assay:

The activity of extracellular enzymes, such as manganese peroxidase, is measured from the
culture supernatant. This enzyme is implicated in the breakdown of the dye's molecular
structure.

5. Spectroscopic Analysis:

Techniques such as UV-Vis and FTIR spectroscopy are employed to analyze the byproducts
of the dye's degradation, confirming the catabolism of the parent molecule.

The following diagram illustrates the general workflow for this biodegradation experiment.
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Biodegradation workflow of Acid Red 183.

Signaling Pathways
It is important to clarify that while the name "Acid Red 183" may appear in proximity to

discussions of biological signaling, this is often due to a coincidental naming overlap with

unrelated molecules. Specifically, searches for signaling pathways related to "183" frequently

yield results for G-protein coupled receptor 183 (GPR183), also known as the Epstein-Barr

virus-induced gene 2 (EBI2). GPR183 is involved in immune responses and is activated by

oxysterols. There is no evidence in the reviewed literature to suggest that Acid Red 183, the

dye, is an active participant in or modulator of cellular signaling pathways. Its primary biological

research application is as a staining agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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